Cas no 5369-93-7 (1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-)

• Product Name: 1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-
• CAS No: 5369-93-7
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 386959
• PubChem ID: 313645
• Update Time: 2025-04-19

1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-
• 3-Benzylamino-1,2,4-triazol
• 3-Benzylamino-2H(4H)-1,2,4-triazol
• AC1L7NWK
• benzyl-(1H-[1,2,4]triazol-3-yl)-amine
• NSC229026
• STK510897
• NSC-229026
• MLS003115157
• DTXSID10310586
• SMR001830740
• 5369-93-7
• AKOS001478588
• N-benzyl-1H-1,2,4-triazol-5-amine
• NSC 229026

• Inchi： 1S/C9H10N4/c1-2-4-8(5-3-1)6-10-9-11-7-12-13-9/h1-5,7H,6H2,(H2,10,11,12,13)
• InChI Key： PDTIKKSRGXUEGE-UHFFFAOYSA-N
• SMILES： N(C1=NC=NN1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 379.3°Cat760mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.683
• PSA: 53.6